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Compound of Interest

Compound Name: (2-Formylphenoxy)acetonitrile

Cat. No.: B177680

Disclaimer: Publicly available information regarding the biological activity, mechanism of action,
and specific experimental protocols for (2-Formylphenoxy)acetonitrile is exceedingly limited.
This guide provides a summary of its chemical characterization and infers potential biological
properties based on the general understanding of related chemical structures. The information
provided herein is intended for research and informational purposes only.

Chemical Identity and Physicochemical Properties

(2-Formylphenoxy)acetonitrile, assigned the CAS registry number 125418-83-9, is an
organic compound characterized by a benzene ring substituted with a formyl group and an
acetonitrile ether linkage at the ortho position.[1][2][3][4][5][6]

Table 1: Physicochemical Properties of (2-Formylphenoxy)acetonitrile
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Property Value Source
Molecular Formula CoH7NO2 [3]
Molecular Weight 161.16 g/mol [3]
SMILES N#CCOC1=CC=CC=C1C=0 [3]
InChl Key YHZIVCGNCKDLCF- a176]
UHFFFAOYSA-N
Appearance Solid (predicted) N/A
Solubility No data available N/A

Recommended storage at -4°C
N for short periods (1-2 weeks)
Storage Conditions ] [3]
and -20°C for longer durations

(1-2 years).

Synthesis

While specific, detailed experimental protocols for the synthesis of (2-
Formylphenoxy)acetonitrile are not readily available in peer-reviewed literature, a plausible
synthetic route can be inferred from standard organic chemistry principles, such as the
Williamson ether synthesis. This would typically involve the reaction of 2-hydroxybenzaldehyde
(salicylaldehyde) with a haloacetonitrile (e.g., chloroacetonitrile or bromoacetonitrile) in the
presence of a base.

General Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: (2-Formylphenoxy)acetonitrile
(CAS 125418-83-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177680#cas-number-125418-83-9-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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